N'-[(E)-(3-chlorophenyl)methylidene]-3-fluorobenzohydrazide

• IUPAC Name: N-[(E)-(3-chlorophenyl)methylideneamino]-3-fluorobenzamide
• InChI: InChI=1S/C14H10ClFN2O/c15-12-5-1-3-10(7-12)9-17-18-14(19)11-4-2-6-13(16)8-11/h1-9H,(H,18,19)/b17-9+
• InChI Key: JGJXOJIPMCLUCH-RQZCQDPDSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)C=NNC(=O)C2=CC(=CC=C2)F
• Isomeric SMILES: C1=CC(=CC(=C1)Cl)/C=N/NC(=O)C2=CC(=CC=C2)F
• Molecular Formula: C14H10ClFN2O
• Molecular Weight: 276.69 g/mol

Description

N’-[(E)-(3-chlorophenyl)methylidene]-3-fluorobenzohydrazide is a Schiff base hydrazone compound Schiff bases are characterized by the presence of a carbon-nitrogen double bond with the nitrogen atom connected to an aryl or alkyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N’-[(E)-(3-chlorophenyl)methylidene]-3-fluorobenzohydrazide typically involves the condensation reaction between 3-fluorobenzohydrazide and 3-chlorobenzaldehyde. The reaction is usually carried out in a solvent such as ethanol or methanol under reflux conditions. The reaction mixture is heated to promote the formation of the Schiff base, and the product is then isolated by filtration and recrystallization .

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis. This would include optimizing reaction conditions to maximize yield and purity, as well as implementing efficient purification techniques such as crystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

N’-[(E)-(3-chlorophenyl)methylidene]-3-fluorobenzohydrazide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids.

Reduction: Reduction reactions can convert the Schiff base to the corresponding amine.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the halogenated positions.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4) in acidic or basic conditions.

Reduction: Sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).

Substitution: Nucleophiles such as amines or thiols under basic conditions.

Major Products

Oxidation: Formation of carboxylic acids.

Reduction: Formation of corresponding amines.

Substitution: Formation of substituted derivatives depending on the nucleophile used.

Scientific Research Applications

N’-[(E)-(3-chlorophenyl)methylidene]-3-fluorobenzohydrazide has several scientific research applications:

Chemistry: Used as a ligand in coordination chemistry to form metal complexes.

Biology: Investigated for its potential as an enzyme inhibitor and its antimicrobial properties.

Medicine: Explored for its pharmacological activities, including anticancer and anti-inflammatory effects.

Mechanism of Action

The mechanism of action of N’-[(E)-(3-chlorophenyl)methylidene]-3-fluorobenzohydrazide involves its interaction with molecular targets such as enzymes or receptors. The Schiff base moiety can form stable complexes with metal ions, which can inhibit enzyme activity. Additionally, the compound’s ability to undergo redox reactions may contribute to its biological activity by generating reactive oxygen species (ROS) that can induce cellular damage .

Comparison with Similar Compounds

Similar Compounds

• N’-[(E)-(2,5-dimethoxyphenyl)methylidene]biphenyl-4-carbohydrazide
• N’-[(E)-(4-fluorophenyl)methylidene]biphenyl-4-carbohydrazide
• N’-[(2,6-dichlorophenyl)methylidene]-2-{[3-(trifluoromethyl)phenyl]amino}benzohydrazide

Uniqueness

N’-[(E)-(3-chlorophenyl)methylidene]-3-fluorobenzohydrazide is unique due to the presence of both fluorine and chlorine substituents on the aromatic rings. These substituents can significantly influence the compound’s reactivity and biological activity, making it distinct from other Schiff base hydrazones.